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Compound of Interest

Compound Name: 2,5-Dimethylbenzoic acid

Cat. No.: B030941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties
2,5-Dimethylbenzoic acid, also known as isoxylic acid, is an organic compound with the

chemical formula C₉H₁₀O₂.[1][2] Its CAS number is 610-72-0.[1][2][3][4][5] This aromatic

carboxylic acid is characterized by a benzoic acid core with two methyl groups substituted at

the 2 and 5 positions of the benzene ring. It is a white to off-white crystalline powder.[6]

The structure of 2,5-Dimethylbenzoic acid is as follows:

A summary of its key quantitative properties is presented in the table below.
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Property Value Reference

Molecular Formula C₉H₁₀O₂ [1][2][4]

Molecular Weight 150.17 g/mol [1][2]

CAS Number 610-72-0 [1][2][3][4][5]

Melting Point 132-134 °C [6]

Boiling Point 268 °C [6]

Density 1.069 g/cm³ [7]

pKa 3.990 (at 25°C)

LogP 2.2 [2]

Appearance
White to off-white crystalline

powder
[6]

Solubility
Very faint turbidity with

Methanol
[6]

Synthesis and Experimental Protocols
The synthesis of 2,5-dimethylbenzoic acid can be achieved through various organic

reactions. A common method involves the oxidation of 2,5-dimethylbenzaldehyde. While

specific protocols for 2,5-dimethylbenzoic acid are not readily available in the provided search

results, a general procedure applicable to its synthesis from the corresponding aromatic

hydrocarbon is described.[8] Furthermore, detailed protocols for the synthesis of the structurally

similar 2,5-dimethoxybenzoic acid provide a strong template for the synthesis of 2,5-
dimethylbenzoic acid, primarily through the oxidation of the corresponding aldehyde.

General Synthesis via Oxidation of a Methyl Group on
an Aromatic Ring
This method is a general procedure that can be adapted for the synthesis of 2,5-
dimethylbenzoic acid from a suitable precursor like 1,4-dimethylbenzene (p-xylene).

Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the starting material (e.g., p-xylene) in a suitable solvent like glacial

acetic acid.

Addition of Oxidant: While stirring the solution at room temperature, slowly add a strong

oxidizing agent, such as potassium permanganate (KMnO₄) or a mixture of sodium

dichromate and sulfuric acid. The addition should be done portion-wise to control the

exothermic reaction.

Reaction Monitoring: After the addition is complete, heat the reaction mixture to reflux. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. If using

permanganate, the manganese dioxide byproduct is removed by filtration. The filtrate is then

acidified with a mineral acid, such as hydrochloric acid (HCl), to precipitate the crude 2,5-
dimethylbenzoic acid.

Isolation and Purification: The precipitate is collected by vacuum filtration, washed with cold

water, and dried. Further purification can be achieved by recrystallization from a suitable

solvent, such as an ethanol/water mixture.[9]

Analytical Characterization: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for assessing the purity of 2,5-dimethylbenzoic acid. A reverse-

phase method is typically employed.

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 10 mg of 2,5-dimethylbenzoic acid
and dissolve it in 10 mL of a diluent (e.g., a 50:50 v/v mixture of acetonitrile and water) to

prepare a stock solution of 1 mg/mL. Further dilute the stock solution to a working

concentration of approximately 0.1 mg/mL with the diluent. Filter the final solution through a

0.45 µm syringe filter before injection.[1]

HPLC Instrumentation and Conditions:
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HPLC System: An Agilent 1260 Infinity II or equivalent system equipped with a UV-Vis

detector.[1]

Column: Zorbax SB-C18, 4.6 x 150 mm, 5 µm particle size, or equivalent.[1]

Mobile Phase A: 0.1% Phosphoric acid in water.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient Program: A suitable gradient program should be developed to ensure the

separation of the analyte from any impurities. A typical gradient might start with a lower

percentage of Mobile Phase B and gradually increase over time.[1]

Flow Rate: 1.0 mL/min.[1]

Column Temperature: 30 °C.[1]

Injection Volume: 10 µL.[1]

Detection Wavelength: 254 nm.[1]

Data Analysis: The retention time of 2,5-dimethylbenzoic acid is determined by injecting a

standard solution. The purity of the sample is assessed by comparing the peak area of the

main component to the total peak area of all components in the chromatogram.

Biological Significance and Applications
2,5-Dimethylbenzoic acid is a known metabolite of pseudocumene (1,2,4-trimethylbenzene).

[10] Its primary role in a biological context is as a product of xenobiotic metabolism. In the field

of drug development and organic synthesis, it serves as a valuable building block for the

creation of more complex molecules. Derivatives of dimethylbenzoic acids have been

investigated for their potential as anticancer and antimicrobial agents.

Metabolic Pathway of Pseudocumene
The following diagram illustrates the metabolic pathway of pseudocumene, leading to the

formation of 2,5-dimethylbenzoic acid and other metabolites. This process primarily occurs in

the liver and involves oxidation of the methyl groups.
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Caption: Metabolic pathway of pseudocumene to 2,5-dimethylbenzoic acid.

Application in Chemical Synthesis
2,5-Dimethylbenzoic acid serves as a starting material or intermediate in the synthesis of

various organic compounds, including pharmaceuticals and other specialty chemicals. The

carboxylic acid group can be readily converted into other functional groups, such as esters,

amides, and acid chlorides, providing a versatile scaffold for further chemical modifications.

The workflow for utilizing 2,5-dimethylbenzoic acid in the synthesis of a more complex target

molecule is depicted below.
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Caption: General workflow for the use of 2,5-dimethylbenzoic acid in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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